3-(bromomethyl)-3-(difluoromethyl)oxolane
Overview
Description
3-(Bromomethyl)-3-(difluoromethyl)oxolane (3-BMDFMO) is a compound belonging to the family of organofluorine compounds. It is composed of a bromomethyl group and a difluoromethyl group attached to an oxolane ring. 3-BMDFMO is a versatile compound that has a wide range of potential applications in organic synthesis, pharmaceuticals, and materials science. It has been used in the synthesis of a variety of compounds and has been studied for its biological and biochemical properties.
Scientific Research Applications
3-(bromomethyl)-3-(difluoromethyl)oxolane has been studied for its potential applications in organic synthesis, pharmaceuticals, and materials science. It has been used in the synthesis of a variety of compounds, including heterocycles, polymers, and drugs. It has also been studied for its biological and biochemical properties. In particular, this compound has been found to have anti-inflammatory, antimicrobial, and antioxidant activities.
Mechanism of Action
The biological activity of 3-(bromomethyl)-3-(difluoromethyl)oxolane is thought to be due to its ability to interact with proteins and enzymes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of pro-inflammatory mediators. In addition, this compound has been shown to inhibit the activity of several other enzymes, including lipoxygenase and cytochrome P450.
Biochemical and Physiological Effects
This compound has been found to have anti-inflammatory, antimicrobial, and antioxidant activities. In addition, it has been shown to have a protective effect against oxidative stress and to modulate the activity of the immune system. It has also been shown to possess anti-cancer and anti-tumor activities.
Advantages and Limitations for Lab Experiments
The synthesis of 3-(bromomethyl)-3-(difluoromethyl)oxolane is simple and efficient, and yields good yields. It is also relatively inexpensive and readily available. However, it is important to note that this compound is a highly reactive compound and should be handled with care. In addition, it is important to note that the biological activity of this compound is still not fully understood, and further research is needed to better understand its mechanism of action.
Future Directions
In the future, 3-(bromomethyl)-3-(difluoromethyl)oxolane could be used in the development of new drugs and materials. It could also be used to study the biological activity of other compounds and to develop new methods of synthesis. Furthermore, it could be used to investigate the effects of oxidative stress on cells and tissues, and to develop new strategies for the treatment of diseases. Finally, this compound could be used to develop new methods of drug delivery, such as nanotechnology-based delivery systems.
Synthesis Methods
The synthesis of 3-(bromomethyl)-3-(difluoromethyl)oxolane is achieved by the reaction of 3-bromo-2-fluoro-2-methylpropionaldehyde with potassium carbonate in an aqueous solution. The reaction is conducted at room temperature and yields this compound in good yields. This method is simple and efficient, and is well-suited for the synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-3-(difluoromethyl)oxolane involves the reaction of difluoromethyl ketone with bromomethyl oxirane in the presence of a base to form the desired product.", "Starting Materials": [ "Difluoromethyl ketone", "Bromomethyl oxirane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add difluoromethyl ketone to a reaction flask", "Add bromomethyl oxirane to the reaction flask", "Add base to the reaction flask to initiate the reaction", "Heat the reaction mixture to a suitable temperature and stir for a specific amount of time", "Allow the reaction mixture to cool and then extract the product using a suitable solvent", "Purify the product using standard techniques such as column chromatography or recrystallization" ] } | |
CAS RN |
2763760-06-9 |
Molecular Formula |
C6H9BrF2O |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
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